Cas no 847744-22-3 (N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 847744-22-3
• MF: C₁₅H₁₁ClFN₃O₂S
• MW: 351.783144235611
• CID: 3108368
• PubChem ID: 4962629
• Update Time: 2025-11-03

N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzenesulfonamide
• N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• HMS2909A15
• STL229159
• Z94598691
• EN300-13755
• CHEMBL1458588
• SMR000595833
• MLS001175629
• CS-0351000
• AKOS005170814
• SCHEMBL2301852
• 847744-22-3

• Inchi： 1S/C15H11ClFN3O2S/c1-9-8-10(17)6-7-13(9)23(21,22)20-15-14(16)18-11-4-2-3-5-12(11)19-15/h2-8H,1H3,(H,19,20)
• InChI Key： MCIYTWUZSATDKT-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NS(C1C=CC(=CC=1C)F)(=O)=O

Computed Properties

• Exact Mass: 351.0244536Da
• Monoisotopic Mass: 351.0244536Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 847744-22-3)

N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 847744-22-3) is a specialized sulfonamide derivative with a unique quinoxaline backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both chloroquinoxaline and fluoromethylbenzene moieties contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide stands out due to its potential as a scaffold for developing enzyme inhibitors or receptor modulators. Researchers are particularly intrigued by its structural specificity, which could lead to breakthroughs in targeting specific biological pathways. The compound's CAS No. 847744-22-3 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide involves multi-step organic reactions, often starting from commercially available quinoxaline derivatives. Its fluoro and chloro substituents enhance its stability and reactivity, making it a valuable intermediate in heterocyclic chemistry. Recent studies have highlighted its potential in addressing challenges related to drug resistance, a hot topic in the pharmaceutical industry. This aligns with the increasing focus on next-generation therapeutics and precision medicine.

From an agrochemical perspective, N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide has shown promise in developing new-generation crop protection agents. Its unique structure may offer solutions to emerging issues like pest resistance and environmental sustainability, which are critical concerns in modern agriculture. The compound's CAS No. 847744-22-3 is often referenced in patents related to green chemistry and biodegradable formulations.

Analytical characterization of N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for research applications. The growing interest in high-throughput screening has further amplified the need for well-characterized compounds like this, as they serve as building blocks for combinatorial chemistry libraries.

In conclusion, N-(3-chloroquinoxalin-2-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 847744-22-3) represents a fascinating area of research at the intersection of medicinal and agrochemical sciences. Its structural features and potential applications align perfectly with current trends in targeted drug design and sustainable agriculture, making it a compound worth watching in the coming years.